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Compound of Interest

Compound Name: Metergoline

Cat. No.: B1676345

This document provides essential safety and logistical information for the proper handling and
disposal of Metergoline in a laboratory setting. The following procedural guidance is intended
for researchers, scientists, and drug development professionals to ensure safe and compliant
waste management.

Hazard Identification and Risk Assessment

Metergoline is an ergot-derived compound that acts as a serotonin and dopamine receptor
ligand.[1][2] According to the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals, Metergoline is classified as harmful if swallowed, in contact with skin,
or if inhaled.[1] Due to its pharmacological activity and toxicity profile, all Metergoline waste
must be treated as hazardous chemical waste. It is crucial to prevent its release into the
environment, as many medications can cause ecological harm and are not effectively removed
by standard sewage treatment systems.[3]

Toxicological Data Summary

While a specific Resource Conservation and Recovery Act (RCRA) waste code has not been
assigned to Metergoline, its inherent toxicity requires that it be managed as hazardous waste.
The decision to manage it as such is based on its toxicological properties.
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Metric Value Species Source

Acute Toxicity, Oral

430 mg/kg Mouse Sigma-Aldrich
(LD50)
GHS Hazard H302: Harmful if

N/A ECHA C&L Inventory
Statements swallowed
H312: Harmful in
] ) N/A ECHA C&L Inventory

contact with skin
H332: Harmful if

N/A ECHA C&L Inventory

inhaled

Note: No specific ecotoxicity data for Metergoline was identified. However, the general
guidance for pharmaceuticals is to prevent environmental release due to potential aquatic
toxicity.[4]

Procedural Protocol for Metergoline Disposal

Disposal of Metergoline must be conducted in accordance with federal, state, and local
regulations, as well as institutional policies. The following step-by-step protocol outlines the
standard operating procedure for managing Metergoline waste.

2.1. Consultation and Waste Characterization

o Contact Environmental Health & Safety (EHS): Before beginning any work that will generate
Metergoline waste, contact your institution's EHS department. They will provide specific
guidance on waste stream identification and disposal procedures required for your location.

o Waste Determination: In the absence of a specific P- or U-list designation under RCRA,
Metergoline waste must be evaluated based on its characteristics.[5][6][7] Given its GHS
toxicity classification, it must be managed as hazardous waste to ensure compliance.

2.2. Waste Segregation and Collection

» Designated Waste Streams: Do not mix Metergoline waste with non-hazardous trash,
sharps containers (unless they are designated for chemically contaminated sharps), or
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biological/infectious waste.[8]

e Solid Waste:

o Collect unused or expired pure Metergoline powder, contaminated personal protective
equipment (PPE) like gloves and weighing papers, and other contaminated lab supplies in
a dedicated, robust plastic bag.

o Place this bag inside a rigid, leak-proof container provided by your EHS department. This
container should be clearly labeled for hazardous chemical waste.

e Liquid Waste:

o Collect solutions containing Metergoline in a dedicated, leak-proof, and chemically
compatible container (e.g., a glass or polyethylene carboy).

o Do not mix Metergoline solutions with other solvent waste streams unless explicitly
approved by EHS.

o Never dispose of Metergoline solutions down the drain.[3]
o Contaminated Sharps:

o Dispose of any needles, syringes, or glass Pasteur pipettes contaminated with
Metergoline in a designated, puncture-resistant sharps container specifically for
chemically contaminated sharps.[8] Do not use standard biohazard sharps containers.

2.3. Container Management and Labeling

o Use Appropriate Containers: Use only EHS-approved containers for hazardous waste
collection. Keep containers closed with a tight-fitting lid when not in use.

e Proper Labeling:
o Label the waste container immediately upon starting waste collection.

o The label must include:
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The words "Hazardous Waste"

The full chemical name: "Metergoline" (avoiding abbreviations)

The specific hazard(s) associated with the waste (e.g., "Toxic")

The accumulation start date.

 Fill Level: Do not overfill containers. A safe maximum is typically 80-90% full to prevent spills
and allow for expansion.

2.4. Storage and Pickup

o Storage: Store the sealed and labeled waste containers in a designated satellite
accumulation area within or near the laboratory. This area should be secure and away from
drains or sources of ignition.

e Requesting Disposal: Once the container is full or the accumulation time limit set by your
institution is reached, submit a chemical waste pickup request to your EHS department.

2.5. Spill and Decontamination Procedures

o Spill Response: In case of a spill, evacuate the immediate area. Wear appropriate PPE,
including a lab coat, safety goggles, and double nitrile gloves.

o Cleanup:
o For small powder spills, gently cover with an absorbent material to avoid raising dust.
o For liquid spills, absorb the solution with a chemical absorbent pad or other inert material.

o Collect all cleanup materials in a designated hazardous waste container as described in
section 2.2.

o Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol or another suitable solvent, and collect the decontamination materials as
hazardous waste.
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2.6. Empty Container Disposal

o Gross Decontamination: An "empty" container that held pure Metergoline is still considered
hazardous waste unless properly decontaminated.

e Procedure: Due to the acute toxicity of similar compounds, it is recommended to manage the
empty, unrinsed container as hazardous waste. Alternatively, follow your EHS protocol for
triple-rinsing. The rinsate from this process must be collected as hazardous liquid waste.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Metergoline waste in a laboratory setting.
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Caption: Workflow for Metergoline Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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